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Abstract
Peonidin is a naturally occurring O-methylated anthocyanidin, a flavonoid pigment responsible

for the purplish-red hues in various plants, including peonies, berries, and red wine.[1][2]

Beyond its role as a colorant, peonidin has garnered significant interest in the scientific

community for its potential health benefits, including antioxidant, anti-inflammatory, and

antineoplastic properties.[1][3][4] This technical guide provides a comprehensive overview of

the core physicochemical properties of peonidin, its stability, and its interactions within

biological systems. It is intended to serve as a foundational resource for researchers engaged

in the study and application of this promising phytochemical. All quantitative data is presented

in structured tables, and key experimental methodologies are detailed. Furthermore, logical

and biological pathways are visualized using Graphviz diagrams to facilitate a deeper

understanding.

Core Physicochemical Characteristics
Peonidin's chemical structure, characterized by a flavylium cation backbone with specific

hydroxyl and methoxy substitutions, dictates its physical and chemical behavior.[5] The

properties of its common form, peonidin chloride, as well as its anionic form, peonidin(1-), are

summarized below.
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The fundamental identifiers and molecular properties of peonidin are presented in Table 1. The

most commonly available form is peonidin chloride.

Property Value Source

IUPAC Name

3,5,7-Trihydroxy-2-(4-hydroxy-

3-methoxyphenyl)-1-

benzopyrylium chloride

[6]

Molecular Formula C₁₆H₁₃ClO₆ [6][7][8]

Molecular Weight 336.72 g/mol [4][6][8]

CAS Number 134-01-0 [1][6][7][8]

Appearance Crystalline solid [1][9]

Color Dark red/purple powder [10][11]

Table 1: General physicochemical properties of Peonidin chloride.

Properties for the deprotonated form, Peonidin(1-), which is the major species at a neutral pH

of 7.3, are also computationally available.[12]

Property Value Source

IUPAC Name

4-(3,5-dihydroxy-7-

oxochromen-2-yl)-2-

methoxyphenolate

[12]

Molecular Formula C₁₆H₁₁O₆⁻ [12]

Molecular Weight 299.25 g/mol [12]

Computed XLogP3 1.6 [12]

Table 2: Computed properties of Peonidin(1-).

Solubility
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Peonidin's solubility is a critical factor for its application in various fields. While generally

considered water-soluble, its polyphenolic structure imparts some hydrophobic character,

making it soluble in organic solvents and aqueous-organic mixtures.[4][11][13]

Solvent Solubility Source

Water Highly soluble [4][10][11]

Alcohol (Ethanol) Soluble (~16 mg/mL) [1][4][9]

DMSO ~16 mg/mL [1][9]

DMF ~25 mg/mL [1][9]

DMF:PBS (pH 7.2) (1:9) ~0.1 mg/mL [1][9]

Table 3: Solubility of Peonidin chloride in various solvents.

Spectroscopic Properties
The conjugated double bond system in the peonidin structure is responsible for its color and its

characteristic absorption in the UV-Visible spectrum.

Solvent/System λmax (nm) Source

General 276, 547 [1][9]

Table 4: UV-Vis absorption maxima for Peonidin.

Stability and Degradation
The stability of peonidin is highly dependent on environmental factors, which is a crucial

consideration for its use as a natural colorant and bioactive compound.[4][14]

pH: Peonidin is most stable in acidic environments.[2] Its color changes dramatically with pH

due to structural transformations.[2] At pH values above 7, anthocyanins like peonidin are

generally unstable and can degrade.[14]

pH 2.0: Cherry red[2]
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pH 3.0: Strong yellowish-pink[2]

pH 5.0: Grape red-purple[2]

pH 8.0: Deep blue[2]

Temperature: High temperatures accelerate the degradation of peonidin.[11][15][16] It is

easily degraded at temperatures above 40°C.[10][11] For long-term storage, temperatures

below -5°C are recommended.[10]

Light: Exposure to light, particularly UV radiation, can cause peonidin to fade and degrade.

[4][16] Storage in darkness is recommended.[10]

Oxygen: The unsaturated structure of peonidin makes it susceptible to oxidation, which leads

to degradation.[14]

The structural transformations of peonidin in response to pH are a key aspect of its chemistry.

These changes involve hydration, tautomerization, and deprotonation, leading to different

colored or colorless forms.

Flavylium Cation (Red)
pH < 3

Carbinol Pseudobase
(Colorless)

+ H2O

Quinoidal Base (Blue/Violet)
pH 6-8

- H+

Chalcone (Colorless/Yellow)
pH 4-6

Tautomerization

Anionic Quinoidal Base
(Blue)
pH > 7

- H+
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Caption: pH-dependent structural transformations of Peonidin.

Experimental Protocols
This section details generalized methodologies for determining key physicochemical properties

of peonidin.

Determination of Solubility
A common method to determine solubility involves preparing saturated solutions and

quantifying the dissolved solute.
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Sample Preparation

Phase Separation

Quantification

Add excess Peonidin
to solvent

Equilibrate at constant
temperature (e.g., 24h)

Centrifuge or filter
to remove undissolved solid

Collect clear supernatant

Prepare serial dilutions
of the supernatant

Measure absorbance via
UV-Vis Spectrophotometry (at λmax)

Calculate concentration using
a standard curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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